(Z)-isopropyl 2-((2-(4-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate

• IUPAC Name: propan-2-yl 2-[[(2Z)-2-[(4-fluorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetate
• InChI: InChI=1S/C20H17FO5/c1-12(2)25-19(22)11-24-15-7-8-16-17(10-15)26-18(20(16)23)9-13-3-5-14(21)6-4-13/h3-10,12H,11H2,1-2H3/b18-9-
• InChI Key: DDBNTHVHLYATSW-NVMNQCDNSA-N
• Canonical SMILES: CC(C)OC(=O)COC1=CC2=C(C=C1)C(=O)C(=CC3=CC=C(C=C3)F)O2
• Isomeric SMILES: CC(C)OC(=O)COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=C(C=C3)F)/O2
• Molecular Formula: C20H17FO5
• Molecular Weight: 356.3 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The benzofuran could potentially be synthesized through a condensation reaction of a phenol and a furan derivative. The fluorobenzylidene group might be introduced through a reaction with a fluorobenzaldehyde. The isopropyl acetate group could potentially be added through an esterification reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and a heterocyclic ring. The benzofuran and fluorobenzylidene moieties would contribute to the aromaticity of the molecule, which could have significant effects on its chemical behavior.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. The aromatic rings might participate in electrophilic aromatic substitution reactions. The ester group could undergo hydrolysis, transesterification, or other reactions common to esters.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. It’s likely to be a solid at room temperature, given its molecular complexity. The presence of fluorine and the aromatic rings could affect its polarity and thus its solubility in different solvents.

Mechanism of Action

Without specific context, it’s hard to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on the specific biological target. The fluorine atom might play a role in the compound’s bioactivity, as fluorinated compounds are often used in medicinal chemistry due to their unique properties.

Future Directions

Further studies could be conducted to fully characterize this compound and explore its potential uses. For instance, if it shows promising biological activity, it could be investigated as a potential pharmaceutical. Alternatively, if it has interesting chemical reactivity, it could be used as a building block in synthetic chemistry.